4,6-Dichloro-2-(methylthio)pyrimidine
Overview
Description
4,6-Dichloro-2-(methylthio)pyrimidine (CAS# 6299-25-8) is a compound useful in organic synthesis . It reacts with (η 5 -C 5 H 5)Fe (CO) 2 to form monometallic and bimetallic complexes .
Synthesis Analysis
The synthesis of 4,6-Dichloro-2-(methylthio)pyrimidine involves several steps. One method involves the reaction of 4,6-dichloro-2-(methylthio)pyrimidine with (η 5 -C 5 H 5)Fe (CO) 2 to form monometallic and bimetallic complexes . Another method involves the reaction of 4,6-dichloro-2-(methylthio)pyrimidine with MeONa 1 M in MeOH .Molecular Structure Analysis
The molecular formula of 4,6-Dichloro-2-(methylthio)pyrimidine is C5H4Cl2N2S . The molecular weight is 195.07 . The SMILES string is CSc1nc(Cl)cc(Cl)n1 .Chemical Reactions Analysis
4,6-Dichloro-2-(methylthio)pyrimidine reacts with (η 5 -C 5 H 5)Fe (CO) 2 to form monometallic and bimetallic complexes .Physical And Chemical Properties Analysis
The boiling point of 4,6-Dichloro-2-(methylthio)pyrimidine is 135-136 °C/14 mmHg (lit.) and the melting point is 38-42 °C (lit.) .Scientific Research Applications
Synthesis of 2-Cyanopyrimidines
“4,6-Dichloro-2-(methylthio)pyrimidine” is used in the synthesis of 2-Cyanopyrimidines . It is converted to 4-chloro-6-methoxy-2-(methylthio)pyrimidine and 4,6-dimethoxy-2-(methylthio)pyrimidine . These compounds are then further processed to produce 4-chloro-6-methoxypyrimidine-2-carbonitrile and 4,6-dimethoxypyrimidine-2-carbonitrile .
Synthesis of N-Substituted Azacalix Pyrimidines
“4,6-Dichloro-2-(methylthio)pyrimidine” is used in the synthesis of N-substituted azacalix pyrimidines . This compound is a key starting reagent for the synthesis of these complex structures .
Tandem Amination and Suzuki-Miyaura Cross-Coupling
This compound is used as a starting reagent for the synthesis of disubstituted pyrimidines by tandem amination and Suzuki-Miyaura cross-coupling .
Biarylpyrimidine Synthesis
“4,6-Dichloro-2-(methylthio)pyrimidine” is used in a biarylpyrimidine synthesis involving biaryl cross-coupling .
Corrosion Inhibition
“4,6-Dichloro-2-(methylthio)pyrimidine” has been studied for its corrosion inhibition effect on AISI type 321 stainless steel in 1.0 M hydrochloric acid solution .
Synthesis of Monometallic and Bimetallic Complexes
“4,6-Dichloro-2-(methylthio)pyrimidine” reacts with (η 5 -C 5 H 5 )Fe (CO) 2 to form monometallic and bimetallic complexes .
Safety And Hazards
properties
IUPAC Name |
4,6-dichloro-2-methylsulfanylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2S/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMLONIWOAGZJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=N1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10212197 |
Source
|
| Record name | 4,6-Dichloropyrimidine methyl sulphide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10212197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloro-2-(methylthio)pyrimidine | |
CAS RN |
6299-25-8 |
Source
|
| Record name | 4,6-Dichloro-2-(methylthio)pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6299-25-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,6-Dichloro-2-(methylthio)pyrimidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006299258 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6299-25-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44560 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,6-Dichloropyrimidine methyl sulphide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10212197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,6-dichloropyrimidine methyl sulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.980 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4,6-DICHLORO-2-(METHYLTHIO)PYRIMIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2Q28U6BR6A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 4,6-dichloro-2-(methylthio)pyrimidine a useful building block in organic synthesis?
A: 4,6-Dichloro-2-(methylthio)pyrimidine is a versatile scaffold due to its multiple reactive sites. The two chlorine atoms at the 4 and 6 positions are susceptible to nucleophilic aromatic substitution, allowing for the introduction of various substituents. Additionally, the methylthio group at the 2 position can be readily oxidized to the corresponding sulfone, which is a good leaving group and can be further displaced by nucleophiles like cyanide. [, , , ] This makes it a valuable precursor for synthesizing diverse pyrimidine derivatives with potential biological activities.
Q2: Can you provide specific examples of how the reactivity of 4,6-dichloro-2-(methylthio)pyrimidine has been exploited in research?
A2: Certainly! Researchers have successfully demonstrated the versatility of 4,6-dichloro-2-(methylthio)pyrimidine in several synthetic transformations.
- Alkoxy Substitutions: One study showcased the selective substitution of the chlorine atom at the 4-position with ethoxide, yielding 4-chloro-6-ethoxy-2-(methylthio)pyrimidine. This selectivity highlights the potential for regioselective modifications on this scaffold. []
- Synthesis of Condensed Heterocycles: The compound served as a crucial starting material in the synthesis of a novel heterocyclic system, 5H-1-thia-3,5,6,8-tetraazaacenaphthylenes. This involved a series of reactions including aminolysis, cyclization, and condensation reactions, demonstrating the molecule's utility in constructing complex structures. []
- Introduction of Nitrile Functionality: A key step in synthesizing 4,5,6-trichloropyrimidine-2-carbonitrile involved the displacement of the oxidized methylthio group (sulfone) with cyanide. This highlights the potential for incorporating a nitrile group, a valuable pharmacophore in medicinal chemistry. []
Q3: Has 4,6-dichloro-2-(methylthio)pyrimidine shown any potential for biological activity?
A: While not a direct focus of the provided studies, 4,6-dichloro-2-(methylthio)pyrimidine's interaction with the S. aureus GyrB ATPase domain has been investigated. [] This suggests potential antibacterial activity, although further research is needed to confirm and understand this interaction. Additionally, its use as a corrosion inhibitor for AISI type 321 stainless steel in hydrochloric acid has been explored, with promising results. []
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![4-[(4,6-Dimethylpyrimidin-2-yl)thio]phenol](/img/structure/B19850.png)
